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Compound of Interest

2-(2-methyl-1H-imidazol-1-
Compound Name:
yl)ethanamine

Cat. No.: B038338

CAS Number: 113741-01-8

This technical guide provides an in-depth overview of 2-(2-methyl-1H-imidazol-1-
yl)ethanamine, a heterocyclic amine of interest to researchers in medicinal chemistry and drug
development. This document collates available physicochemical data, safety information, and a
representative experimental protocol for its synthesis.

Chemical and Physical Properties

2-(2-methyl-1H-imidazol-1-yl)ethanamine, with the molecular formula CeH11Ns3, is a derivative
of imidazole.[1] Its key computed physicochemical properties are summarized in the table
below, providing essential information for experimental design and handling.
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Property Value Source

Molecular Weight 125.17 g/mol PubChem[1]
Molecular Formula CeH11N3 PubChem[1]
IUPAC Name 2'(2'methyl_imida20|'1' PubChem[1]

yl)ethanamine

CAS Number 113741-01-8 PubChem[1]
XLogP3 -0.6 PubChem[1]
Monoisotopic Mass 125.095297364 Da PubChem[1]
Topological Polar Surface Area  43.8 A2 PubChem[1]
Heavy Atom Count 9 PubChem[1]
EC Number 818-312-8 PubChem[1]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound is classified as corrosive.[1] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this substance. Work should be conducted in a well-ventilated fume hood.

Hazard Class GHS Code Signal Word Hazard Statement
Causes severe skin
Skin
H314 Danger burns and eye

Corrosion/Irritation
damage[1]

Experimental Protocols

While specific literature detailing the synthesis of 2-(2-methyl-1H-imidazol-1-yl)ethanamine is
not readily available, a representative protocol can be adapted from the synthesis of the closely
related analogue, 2-(1H-imidazol-1-yl)ethanamine. The key modification is the substitution of
imidazole with 2-methylimidazole as the starting material.
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Objective: To synthesize 2-(2-methyl-1H-imidazol-1-yl)ethanamine via N-alkylation of 2-
methylimidazole.

Materials:

e 2-methylimidazole

o 2-chloroethylamine hydrochloride

e Sodium hydroxide (NaOH)

o Acetonitrile (CHsCN)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., acetonitrile, ammonium hydroxide)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-methylimidazole, 2-chloroethylamine hydrochloride, and a phase-transfer
catalyst such as tetrabutylammonium hydrogensulfate in acetonitrile.

o Base Addition: Add a concentrated aqueous solution of sodium hydroxide to the mixture. The
amount of base should be sufficient to neutralize the hydrochloride salt and deprotonate the
imidazole.

o Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 21 hours,
as in the analogue's synthesis). Monitor the reaction progress using an appropriate
technique like Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove any inorganic salts.

o Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product
as an oil.
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« Purification: Purify the crude product using flash column chromatography on silica gel. A
gradient elution system, such as acetonitrile with an increasing proportion of ammonium
hydroxide, can be employed to isolate the desired product.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Logical Workflow Visualization

The following diagram illustrates the proposed synthetic workflow for 2-(2-methyl-1H-imidazol-

1-yl)ethanamine.
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Caption: Synthetic workflow for 2-(2-methyl-1H-imidazol-1-yl)ethanamine.
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This guide serves as a foundational resource for professionals engaged in research and
development involving imidazole-based compounds. The provided data and protocols are
intended to facilitate further investigation into the properties and potential applications of 2-(2-
methyl-1H-imidazol-1-yl)ethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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